Cas no 88659-83-0 (9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-2-(4-methyl-3-pentenyl)-)

• Product name: 9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-2-(4-methyl-3-pentenyl)-
• CAS No: 88659-83-0
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 625264
• PubChem ID: 11033733

9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-2-(4-methyl-3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-2-(4-methyl-3-pentenyl)-
• 2-(4-methylpent-3-enyl)-1,4,4a,9a-tetrahydroanthracene-9,10-dione
• 88659-83-0
• CHEMBL300122
• SCHEMBL11133830
• DTXSID30452755

• Inchi： InChI=1S/C20H22O2/c1-13(2)6-5-7-14-10-11-17-18(12-14)20(22)16-9-4-3-8-15(16)19(17)21/h3-4,6,8-10,17-18H,5,7,11-12H2,1-2H3
• InChI Key： JMNCKDJXDFRJDK-UHFFFAOYSA-N
• SMILES： CC(=CCCC1=CCC2C(C1)C(=O)C3=CC=CC=C3C2=O)C

Computed Properties

• Exact Mass: 294.161979940g/mol
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų